Cas no 218943-94-3 (1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-)
1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-
- SCHEMBL7975831
- (2S,4S)-1-(TERT-BUTOXYCARBONYL)-4-(4-NITRO-PHENOXY)-2-PYRROLIDINECARBOXYLIC ACID
- 218943-94-3
- (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-nitrophenoxy)pyrrolidine-2-carboxylic acid
- AKOS015838259
- (2S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(4-nitrophenoxy)pyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C16H20N2O7/c1-16(2,3)25-15(21)17-9-12(8-13(17)14(19)20)24-11-6-4-10(5-7-11)18(22)23/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13-/m0/s1
- InChI Key: YMUUKTKPQPJUOH-STQMWFEESA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 351.11927
- Monoisotopic Mass: 352.12705098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 122.04
1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023591-500mg |
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-nitro-phenoxy)-2-pyrrolidinecarboxylic acid |
218943-94-3 | 500mg |
3332CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023591-500mg |
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-nitro-phenoxy)-2-pyrrolidinecarboxylic acid |
218943-94-3 | 500mg |
3332.0CNY | 2021-07-13 |
1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-
1,2-Pyrrolidinedicarboxylic Acid, 4-(4-Nitrophenoxy)-, 1-(1,1-Dimethylethyl) Ester, (2S,4S)-: A Comprehensive Overview
The compound CAS No. 218943-94-3, also known as 1,2-pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-, 1-(1,1-dimethylethyl) ester, (2S,4S)-, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and potential utility in various chemical processes.
Pyrrolidine dicarboxylic acid serves as the core structure of this molecule. The presence of the tert-butyl ester group at the 1-position and the 4-nitrophenoxy group at the 4-position introduces specific electronic and steric effects that influence its chemical behavior. The stereochemistry of the compound is defined by its (2S,4S) configuration, which is critical for its biological activity and selectivity in reactions.
Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that compounds with similar structures exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases. The nitrophenoxy group in this compound has been shown to enhance bioavailability and target specificity when used in preclinical models.
In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and esterification reactions. The use of chiral catalysts has enabled the selective formation of the (2S,4S) stereoisomer, ensuring high enantiomeric purity. This approach aligns with current trends in green chemistry by minimizing waste and improving reaction efficiency.
From an applications perspective, this compound has shown promise in both therapeutic and diagnostic contexts. In therapeutic applications, it has been evaluated as a potential lead compound for anti-inflammatory agents due to its ability to modulate cytokine production. In diagnostics, its photoluminescent properties under certain conditions make it a candidate for use in biosensing technologies.
Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound. Molecular docking studies conducted using software like AutoDock have revealed key binding motifs that could be exploited for drug design purposes. These insights are particularly valuable for optimizing drug delivery systems and enhancing therapeutic efficacy.
In conclusion,CAS No. 218943-94-3 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure and stereochemistry make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond.
218943-94-3 (1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-) Related Products
- 24032-35-7(L-Glutamic acid a-4-nitroanilide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)